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Compound of Interest

Compound Name: 4,4'-Dimethoxytrityl alcohol

Cat. No.: B1348235

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical reagents is paramount. This guide provides essential safety protocols,
operational plans, and disposal information for 4,4'-Dimethoxytrityl alcohol, a common
reagent in oligonucleotide synthesis. Adherence to these guidelines is critical for minimizing
risks and ensuring the integrity of your research.

Hazard Identification and Personal Protective
Equipment

4,4'-Dimethoxytrityl alcohol is classified as a hazardous substance that can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, the use of
appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Eye Protection

Chemical safety goggles or a face shield should
be worn to protect against dust particles and

potential splashes.[1][3]

Hand Protection

Chemical-resistant gloves (e.qg., nitrile) must be
worn. Gloves should be inspected for integrity
before each use and disposed of properly after
handling.[1][3][4]

Body Protection

A lab coat or other suitable protective clothing is

required to prevent skin contact.[1][4]

Respiratory Protection

If working in an area with poor ventilation or
where dust formation is likely, a NIOSH-

approved respirator may be necessary.[1][3]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to maintain the stability of 4,4'-Dimethoxytrityl

alcohol and to ensure a safe laboratory environment.

Handling:

Always handle this compound in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of dust.[1][4][5]

Avoid the formation of dust and aerosols during handling.[4][5]

Use appropriate tools and equipment to avoid direct contact with the chemical.

After handling, wash hands thoroughly, even if gloves were worn.[1]

Storage:

« Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][5]
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» For long-term storage and to maintain chemical integrity, it is recommended to store 4,4'-

Dimethoxytrityl alcohol at -20°C under an inert atmosphere.[6][7]

Quantitative Data and Physical Properties

Property Value
Molecular Formula C21H2003
Molecular Weight 320.38 g/mol
Appearance Solid

Melting Point 75-76 °C

Boiling Point (Predicted)

488.0 £45.0 °C

Density (Predicted)

1.151 £ 0.06 g/cm?

Solubility

Slightly soluble in Chloroform and Methanol

Occupational Exposure Limits

No data available

Experimental Workflow for Handling

The following diagram outlines the standard workflow for the safe handling of 4,4'-

Dimethoxytrityl alcohol from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1348235?utm_src=pdf-custom-synthesis
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh990f65a6?context=bbe
https://wap.guidechem.com/msds/40615-35-8.html
https://www.scienceequip.com.au/blogs/news/how-to-handle-caustic-and-corrosive-chemicals-in-a-laboratory
https://www.labmanager.com/ten-tips-for-handling-hazardous-chemicals-in-a-lab-29268
https://m.chemicalbook.com/ProductChemicalPropertiesCB1907294_EN.htm
https://www.lookchem.com/casno40615-35-8.html
https://www.benchchem.com/product/b1348235#personal-protective-equipment-for-handling-4-4-dimethoxytrityl-alcohol
https://www.benchchem.com/product/b1348235#personal-protective-equipment-for-handling-4-4-dimethoxytrityl-alcohol
https://www.benchchem.com/product/b1348235#personal-protective-equipment-for-handling-4-4-dimethoxytrityl-alcohol
https://www.benchchem.com/product/b1348235#personal-protective-equipment-for-handling-4-4-dimethoxytrityl-alcohol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1348235?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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